Cas no 171178-43-1 (5-amino-2-fluoropyridine-4-carboxylic acid)

• Product Name: 5-amino-2-fluoropyridine-4-carboxylic acid
• CAS No: 171178-43-1
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD03411724
• CID: 138234
• PubChem ID: 2762511
• Update Time: 2025-11-02

5-amino-2-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoroisonicotinic acid
• 5-Amino-2-fluoro-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylicacid,5-amino-2-fluoro-(9CI)
• 5-AMINO-2-FLUOROPYRIDINE-4-CARBOXYLIC AC
• 4-Pyridinecarboxylicacid, 5-amino-2-fluoro-
• 5-AMINO-2-FLUORO-ISONICOTINIC ACID
• 5-Amino-2-fluoropyridine-4-carboxylic acid
• 5-AMino-2-fluoro-isonicotinic acid Methyl ester
• 5-Amino-2-fluoropyridine-4-carboxylic acid, 5-Amino-4-carboxy-2-fluoropyridine
• 4-PYRIDINECARBOXYLIC ACID, 5-AMINO-2-FLUORO-
• AMPD00016
• DKYUCRYPZALEMP-UHFFFAOYSA-N
• FCH922545
• SBB065388
• PC5496
• AM85424
• VP15085
• PB14
• EN300-112145
• SY046590
• 171178-43-1
• DTXSID60376278
• CS-W006661
• MFCD03411724
• FT-0619979
• SCHEMBL4476922
• A811300
• 5-amino-2-fluoro-pyridine-4-carboxylic acid;5-Amino-2-fluoroisonicotinic Acid
• 5-Amino-2-fluoroisonicotinic acid, AldrichCPR
• PS-6707
• AKOS004916786
• PB14345
• DB-008443
• 5-Amino-2-fluoroisonicotinicacid
• 5-amino-2-fluoropyridine-4-carboxylic acid

• MDL： MFCD03411724
• Inchi： 1S/C6H5FN2O2/c7-5-1-3(6(10)11)4(8)2-9-5/h1-2H,8H2,(H,10,11)
• InChI Key： DKYUCRYPZALEMP-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=N1)N

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 0.7

Experimental Properties

• Density: 1.535±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 76.21000
• LogP: 1.08230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-amino-2-fluoropyridine-4-carboxylic acid

Research Brief on 5-Amino-2-Fluoropyridine-4-Carboxylic Acid (CAS: 171178-43-1): Recent Advances and Applications

5-Amino-2-fluoropyridine-4-carboxylic acid (CAS: 171178-43-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 5-amino-2-fluoropyridine-4-carboxylic acid as a building block for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound to introduce a fluorinated pyridine moiety into the inhibitor scaffold, which significantly enhanced the compound's binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

In another recent investigation, 5-amino-2-fluoropyridine-4-carboxylic acid was employed in the development of antimicrobial agents targeting multidrug-resistant bacterial strains. The compound's ability to act as a chelating agent for metal ions was leveraged to disrupt bacterial metalloenzymes, leading to potent antibacterial effects. This research, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's potential as a lead structure for combating antibiotic resistance.

The synthetic accessibility of 5-amino-2-fluoropyridine-4-carboxylic acid has also been a subject of recent optimization efforts. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving a 75% overall yield through a streamlined four-step process. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Emerging research has also explored the compound's potential in radiopharmaceutical applications. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals reported the successful incorporation of 5-amino-2-fluoropyridine-4-carboxylic acid into PET (Positron Emission Tomography) tracers, demonstrating its utility in diagnostic imaging. The fluorine-18 labeled derivative showed excellent in vivo stability and tumor-targeting capabilities, opening new avenues for cancer diagnostics.

In conclusion, 5-amino-2-fluoropyridine-4-carboxylic acid (CAS: 171178-43-1) continues to demonstrate significant value in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. Its unique chemical properties, combined with improved synthetic methodologies, position this compound as a valuable tool for drug discovery and development. Future research directions may focus on exploring its potential in additional therapeutic targets and further optimizing its pharmacokinetic properties for clinical applications.